Cas no 149817-61-8 (2,2':6',2''-Terpyridine, 4'-(4-ethynylphenyl)-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-(4-ethynylphenyl)-
• CAS No: 149817-61-8
• MF: C₂₃H₁₅N₃
• MW: 333.385304689407
• MDL: MFCD32202785
• CID: 1321585
• PubChem ID: 10782871
• Update Time: 2025-04-20

2,2':6',2''-Terpyridine, 4'-(4-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(4-ethynylphenyl)-
• 4'-(4-Ethynylphenyl)-2,2':6',2''-terpyridine
• 149817-61-8
• 4 inverted exclamation mark -(4-Ethynylphenyl)-2,2 inverted exclamation mark :6 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -terpyridine
• 842888-76-0
• YSZC1389
• 4-(4-ethynylphenyl)-2,6-dipyridin-2-ylpyridine
• JXMWREDYBWLMNY-UHFFFAOYSA-N
• SY262301
• CS-0170188
• MFCD32202785
• D96164
• 4'-(4-ethynylphenyl)-2,2':6', 2''-terpyridine
• 4?-(4-ETHYNYLPHENYL)-2,2?:6?,2??-TERPYRIDINE
• 4-(4-ETHYNYLPHENYL)-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
• SCHEMBL5569435
• AC8566
• 4'-(4-ethynylphenyl)-2,2':6',2'-terpyridine

• MDL： MFCD32202785
• Inchi： 1S/C23H15N3/c1-2-17-9-11-18(12-10-17)19-15-22(20-7-3-5-13-24-20)26-23(16-19)21-8-4-6-14-25-21/h1,3-16H
• InChI Key： JXMWREDYBWLMNY-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 333.12675
• Monoisotopic Mass: 333.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-191 ºC
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 38.67